Cas no 40323-88-4 (2-Ethyl-5-methylthiophene)

• Product Name: 2-Ethyl-5-methylthiophene
• CAS No: 40323-88-4
• MF: C₇H₁₀S
• MW: 126.219300746918
• MDL: MFCD00053128
• CID: 55201
• Update Time: 2026-05-14

2-Ethyl-5-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5-methylthiophene
• 2-Aethyl-5-methyl-thiophen
• 2-Ethyl-5-methylthiophen
• 2-ethyl-5-methyl-thiophene
• 2-methyl-5-butylfuran
• 2-methyl-5-ethyli-thiophene
• 2-methyl-5-ethylthiophene
• 5-Methyl-2-ethylthiophene
• Thiophene,2-ethyl-5-methyl
• Thiophene, 2-ethyl-5-methyl-
• 2-Methyl-5-ethyl-thiophene
• 2-Ethyl-5-methylthiophene #
• Thiophene,2-ethyl-5-methyl-
• VOIVNYVBGCJFRW-UHFFFAOYSA-N
• FCH1116097
• AK103790
• AX8235329
• ST24022223
• A825052
• 323E884
• F

• MDL： MFCD00053128
• Inchi： 1S/C7H10S/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
• InChI Key： VOIVNYVBGCJFRW-UHFFFAOYSA-N
• SMILES： S1C(C([H])([H])[H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 126.05000
• Monoisotopic Mass: 126.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: liquid
• Density: 0.9618
• Melting Point: -68.5°C
• Boiling Point: 160.15°C
• Flash Point: 31.4°C
• Refractive Index: 1.5048
• PSA: 28.24000
• LogP: 2.61890
• Solubility: Insoluble

2-Ethyl-5-methylthiophene Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes